5-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H17ClN2O3S/c1-9-2-3-10(15)6-13(9)21(19,20)16-11-7-14(18)17(8-11)12-4-5-12/h2-3,6,11-12,16H,4-5,7-8H2,1H3
• InChI Key: PUHNKHOXDZWMJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2CC(=O)N(C2)C3CC3
• Molecular Formula: C14H17ClN2O3S
• Molecular Weight: 328.8 g/mol

Description

5-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-methylbenzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound, also known as CP-690,550, is a selective inhibitor of Janus kinase 3 (JAK3), which plays a crucial role in the signaling pathway of cytokines.

Scientific Research Applications

Antiviral and Anticancer Applications

• Antiviral and Anticancer Drug Candidates : Benzenesulfonamides have been explored for their potential as antiviral and anticancer agents. For example, certain dibenzensulfonamide derivatives have shown anticancer effects by inducing apoptosis and autophagy pathways, along with inhibiting carbonic anhydrase isoenzymes associated with tumor cells. This suggests that compounds within the benzenesulfonamide family, including the one , may hold promise as candidates for drug development against cancer and viral infections (Gul et al., 2018).

Enzyme Inhibition for Therapeutic Use

• Carbonic Anhydrase Inhibition : Several studies have highlighted the efficacy of benzenesulfonamide derivatives in inhibiting carbonic anhydrases, enzymes implicated in various diseases. The inhibition of these enzymes is a therapeutic target for conditions such as glaucoma, edema, and certain cancers. This underlines the potential of exploring 5-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-methylbenzenesulfonamide for similar enzyme inhibition applications, offering a pathway for novel therapeutic interventions (Sapegin et al., 2018).

Chemical Synthesis and Material Science

• Synthetic Methodology and Material Development : Research on benzenesulfonamides also extends to chemical synthesis, where these compounds are used in the development of new synthetic methods and materials. For instance, benzenesulfonamides have been used as intermediates in the synthesis of complex organic molecules, highlighting their utility in organic synthesis and potential in material science for creating novel materials with specific properties (Fischer et al., 2013).